Cas no 2229110-83-0 (tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate
• CAS No: 2229110-83-0
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 5845095
• PubChem ID: 165777012
• Update Time: 2025-06-08

tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate
• 2229110-83-0
• tert-butyl N-[2-oxo-1-(2,3,4-trihydroxyphenyl)ethyl]carbamate
• EN300-1887556

• Inchi： 1S/C13H17NO6/c1-13(2,3)20-12(19)14-8(6-15)7-4-5-9(16)11(18)10(7)17/h4-6,8,16-18H,1-3H3,(H,14,19)
• InChI Key： PGNGQDIPJZUTED-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C=CC(=C(C=1O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.10558726g/mol
• Monoisotopic Mass: 283.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Additional information on tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate (CAS No. 2229110-83-0)

The compound tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate (CAS No. 2229110-83-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 2,3,4-trihydroxyphenyl moiety, makes it a subject of interest for scientists exploring novel drug intermediates and bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched questions about tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate revolves around its synthetic pathways. Researchers often seek information on efficient synthesis methods, given the compound's potential as a precursor for neuroprotective agents or antioxidant therapies. The presence of multiple hydroxyl groups in its structure suggests possible interactions with oxidative stress pathways, a hot topic in aging research and neurodegenerative disease studies. This aligns with the growing public interest in brain health and longevity science.

From a structural perspective, the tert-butyl group in this compound enhances its stability, a feature highly valued in medicinal chemistry. Stability is crucial for compounds intended for drug delivery systems, another trending topic in pharmaceutical forums. The carbamate linkage, meanwhile, is a common motif in prodrug design, as it can improve bioavailability—a key concern for researchers developing oral medications. These attributes make CAS No. 2229110-83-0 a candidate for discussions on drug formulation optimization.

Another area of interest is the compound's potential role in natural product derivatization. The 2,3,4-trihydroxyphenyl segment resembles polyphenolic structures found in plants like green tea or berries, which are widely studied for their health benefits. This connection taps into the public's fascination with plant-based therapeutics and functional foods. Researchers investigating bioactive compound enhancement often explore how synthetic modifications, such as the addition of the tert-butyl carbamate group, can amplify desired properties.

Analytical characterization of tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate is another focal point. Techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis are frequently mentioned in queries about this compound. These methods are essential for quality control in pharmaceutical manufacturing, a sector where precision is paramount. The compound's solubility profile—a common search term—also warrants attention, as it influences formulation strategies for in vivo studies.

In the context of green chemistry, there is rising interest in eco-friendly synthesis routes for compounds like CAS No. 2229110-83-0. Searches for solvent-free reactions or catalytic methods reflect this trend. The compound's potential applicability in sustainable drug development aligns with global efforts to reduce the environmental footprint of chemical research. This angle resonates with both academic and industrial audiences committed to green innovation.

Finally, the safety profile of tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate is a recurring theme in scientific discourse. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. This underscores the importance of risk assessment in chemical research, a topic gaining traction amid heightened awareness of workplace safety standards.

In summary, tert-butyl N-2-oxo-1-(2,3,4-trihydroxyphenyl)ethylcarbamate (CAS No. 2229110-83-0) represents a multifaceted compound with ties to cutting-edge research areas. Its structural features and potential applications bridge medicinal chemistry, natural product science, and sustainable technology, making it a compelling subject for both specialists and science enthusiasts alike.